![molecular formula C10H9BrClNO2 B1373525 6-bromo-4-(2-chloroethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one CAS No. 1094298-71-1](/img/structure/B1373525.png)
6-bromo-4-(2-chloroethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
Overview
Description
The compound is a derivative of benzoxazinone, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in organic chemistry due to their prevalence in a variety of natural and synthetic materials .
Molecular Structure Analysis
The compound likely contains a benzoxazinone core, which is a type of heterocyclic compound. Heterocyclic compounds have atoms of at least two different elements as members of its rings .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions like the Suzuki–Miyaura coupling .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular size, and functional groups all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Antimicrobial Activity : Patel, Mistry, and Desai (2006) described the synthesis of 6-bromo-4-(2-chloroethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives. They noted their potential for antimicrobial activity, highlighting the compound's significance in developing new antimicrobial agents (Patel, Mistry, & Desai, 2006).
Ring Opening and Degradation Studies : Ilaš and Kikelj (2008) investigated the stability of substituted 2-(benzylamino)-2H-1,4-benzoxazin-3(4H)-ones under various conditions. They found that 2-bromo-2H-1,4-benzoxazin-3(4H)-ones undergo similar degradation under alkaline conditions, providing insights into the compound's chemical behavior (Ilaš & Kikelj, 2008).
Bromination and Nitration Processes : Hanson, Richards, and Rozas (2003) described the bromination and nitration of 1,4-benzoxazin-3(4H)-ones. This study is relevant for understanding the chemical processes involved in modifying the compound's structure (Hanson, Richards, & Rozas, 2003).
Synthesis of New Derivatives : Moustafa (2005) focused on synthesizing new derivatives of 1,4-benzoxazine, which includes the compound . These derivatives have potential applications in various chemical and pharmacological fields (Moustafa, 2005).
Development of Potassium Channel Activators : Matsumoto et al. (1996) conducted studies on 4-substituted 3,4-dihydro-2H-1,4-benzoxazine derivatives, including compounds similar to this compound, for their potential as potassium channel activators. This research is significant for understanding the therapeutic potential of these compounds (Matsumoto et al., 1996).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-bromo-4-(2-chloroethyl)-1,4-benzoxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrClNO2/c11-7-1-2-9-8(5-7)13(4-3-12)10(14)6-15-9/h1-2,5H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZSIZAJKVCSLKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=C(O1)C=CC(=C2)Br)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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